![molecular formula C18H20N4O3S2 B2681469 (Z)-5-((2-((2-hydroxyethyl)amino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-isopropyl-2-thioxothiazolidin-4-one CAS No. 442867-67-6](/img/structure/B2681469.png)
(Z)-5-((2-((2-hydroxyethyl)amino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-isopropyl-2-thioxothiazolidin-4-one
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Description
The compound “(Z)-5-((2-((2-hydroxyethyl)amino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-isopropyl-2-thioxothiazolidin-4-one” is a complex organic molecule. It has a molecular formula of C18H18N4O5S2 and a molecular weight of 434.496 . This compound is part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with several functional groups present. The hydroxyl group is in trans position to the pyrido pyrimidin heterocyclic moiety . The molecules are linked by the N-HO, O-HO and C-HO hydrogen bonds into two-dimensional sheets .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 434.496 g/mol . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the literature.
Scientific Research Applications
Synthesis and Structural Analysis
The compound is utilized in the synthesis of various heterocyclic systems. It serves as a reagent in the preparation of substituted 4H-pyrido[1,2-a]pyrimidin-4-ones and other heterocyclic compounds, which are of interest in medicinal chemistry due to their potential biological activities (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Antimicrobial and Antifungal Applications
Studies have shown that derivatives of this compound exhibit promising antimicrobial and antifungal activities. These properties are significant for developing new treatments against various bacterial and fungal strains (El Azab & Abdel-Hafez, 2015), (Desai et al., 2013).
Anticancer Potential
This compound's derivatives have been explored for their anticancer potential. For instance, certain thioxothiazolidin-4-one derivatives have demonstrated the ability to inhibit tumor growth and angiogenesis in experimental models, suggesting potential for anticancer therapy (Chandrappa et al., 2010).
Bioorganic Chemistry Applications
The compound finds application in bioorganic chemistry, particularly in the synthesis of novel compounds with potential biological activities. This includes the creation of various derivatives that may have medicinal applications (Riyadh, 2011).
Properties
IUPAC Name |
(5Z)-5-[[2-(2-hydroxyethylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3S2/c1-10(2)22-17(25)13(27-18(22)26)9-12-14(19-6-8-23)20-15-11(3)5-4-7-21(15)16(12)24/h4-5,7,9-10,19,23H,6,8H2,1-3H3/b13-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZIBSZIEMLQZAE-LCYFTJDESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C(C)C)NCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C(C)C)NCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
442867-67-6 |
Source
|
Record name | 2-[(2-HYDROXYETHYL)AMINO]-3-[(Z)-(3-ISOPROPYL-4-OXO-2-THIOXO-1,3-THIAZOL IDIN-5-YLIDENE)METHYL]-9-METHYL-4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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